

Efficacy & Safety Data: Reduced vs. Full-Dose Apixaban

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Apixaban

CAS No.: 503612-47-3

Cat. No.: S548874

Get Quote

The following table summarizes the key outcomes from the pivotal **API-CAT trial**, which directly compared reduced-dose and full-dose **apixaban** for extended VTE treatment in active cancer patients [1] [2].

Outcome Measure	Reduced-Dose Apixaban (2.5 mg twice daily)	Full-Dose Apixaban (5 mg twice daily)	Result
Primary Efficacy Outcome: Recurrent VTE (fatal or nonfatal)	18 patients (2.1%)	24 patients (2.8%)	Noninferior (p=0.001 for noninferiority)
Key Safety Outcome: Clinically Relevant Bleeding	102 patients (12.1%)	136 patients (15.6%)	Significantly Lower (p=0.03)
All-Cause Mortality	17.7%	19.6%	Not statistically significant

A 2025 meta-analysis further supports these findings, concluding that reduced-dose **apixaban** offers comparable efficacy to full-dose regimens for extended secondary VTE prophylaxis in cancer patients, with a potential reduction in clinically relevant bleeding [3].


API-CAT Trial Protocol Summary

For your experimental design, here is a detailed methodology of the API-CAT trial [1]:

- **Trial Design:** Randomized, double-blind, noninferiority trial with blinded central outcome adjudication.
- **Patient Population:** Adults with **active cancer** and proximal deep-vein thrombosis or pulmonary embolism who had completed at least **6 months of therapeutic anticoagulation**.
- **Intervention Groups:** Patients were randomized 1:1 to:
 - **Experimental Arm:** Oral **apixaban** at a **reduced dose of 2.5 mg**, twice daily.
 - **Control Arm:** Oral **apixaban** at a **full dose of 5.0 mg**, twice daily.
- **Treatment Duration:** **12 months**.
- **Primary Efficacy Endpoint:** Centrally adjudicated fatal or nonfatal recurrent VTE.
- **Key Secondary Safety Endpoint:** Clinically relevant bleeding (a composite of major bleeding and clinically relevant non-major bleeding).
- **Noninferiority Margin:** The trial design specified a margin of 2.00 for the upper boundary of the 95% confidence interval of the subhazard ratio.

Mechanism of Action: Apixaban in the Coagulation Cascade

The diagram below illustrates the specific target of **apixaban** within the coagulation signaling pathway.



[Click to download full resolution via product page](#)

Apixaban is a **highly selective, reversible, direct inhibitor of coagulation factor Xa** (both free and clot-bound) [4] [5]. By blocking factor Xa, it prevents the conversion of prothrombin to thrombin, thereby interrupting the final common pathway of the coagulation cascade and reducing thrombin generation and fibrin clot formation [4]. Its antithrombotic effect does not require antithrombin III.

Key Considerations for Researchers

- **Patient Selection:** The API-CAT trial findings are most applicable to clinically stable patients with active cancer who have tolerated an initial 6-month course of anticoagulation. The safety of this regimen in patients with a very high bleeding risk remains to be fully defined [1].
- **Bleeding Risk Management:** The significant reduction in bleeding with the 2.5 mg dose is a major advantage. Research into reversal agents like **andexanet alfa** (FDA-approved in 2018) is relevant for managing bleeding emergencies in clinical trials [6].
- **Dosing Precision:** Note that this "reduced dose" (2.5 mg twice daily) is distinct from the standard dose reduction criteria for **apixaban** in atrial fibrillation (which is based on age, weight, and creatinine) [4]. This protocol specifies the 2.5 mg dose specifically for extended VTE treatment in cancer.

The **HI-PRO trial**, which demonstrated the efficacy of extended low-dose **apixaban** in patients with provoked VTE and enduring risk factors, offers a parallel research model that may inform studies in other high-risk patient populations [7] [8] [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Extended Reduced-Dose Apixaban for Cancer-Associated ... [pubmed.ncbi.nlm.nih.gov]
2. API-CAT: Extended Anticoagulant Therapy With Reduced- ... [acc.org]
3. Reduced-Dose Versus Full-Dose Direct Oral Anticoagulants ... [pubmed.ncbi.nlm.nih.gov]
4. Apixaban - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
5. Quick reference guide to apixaban - PMC [pmc.ncbi.nlm.nih.gov]
6. Apixaban Patient Tips: 7 things you should know [drugs.com]
7. Apixaban for Extended Treatment of Provoked Venous ... [pubmed.ncbi.nlm.nih.gov]
8. Extended apixaban therapy lowers recurrent VTE in ... [news-medical.net]

9. HI-PRO: Apixaban Lowers Risk of VTE in Patients With ... [acc.org]

To cite this document: Smolecule. [Efficacy & Safety Data: Reduced vs. Full-Dose Apixaban].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b548874#reduced-dose-apixaban-cancer-vte-extended-therapy>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com